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Introduction

GNE-495 is a potent and selective inhibitor of Mitogen-Activated Protein Kinase Kinase Kinase
Kinase 4 (MAP4K4), with an IC50 of 3.7 nM.[1][2][3] While direct applications of GNE-495 in in
vivo models of neurodegenerative diseases are not extensively documented in current
literature, its role as a MAP4K4 inhibitor suggests potential avenues for research. MAP4K4 is
implicated in a variety of biological processes, including inflammation, neural regeneration, and
angiogenesis, all of which can be relevant to the pathology of neurodegenerative disorders.[3]

These application notes provide a summary of the known in vivo applications of GNE-495,
focusing on a well-documented retinal angiogenesis model. This model can be adapted to
study vascular changes and the effects of MAP4K4 inhibition in the central nervous system,
which may be pertinent to neurodegenerative disease research.

Mechanism of Action

GNE-495 functions as a potent and selective inhibitor of MAP4K4.[1][2][3] The inhibition of
MAP4K4 by GNE-495 has been shown to impact downstream signaling pathways that regulate
cellular processes such as cell migration and proliferation. In the context of angiogenesis,
GNE-495 has been demonstrated to recapitulate the effects of MAP4K4 knockout, leading to
delayed vascular outgrowth and abnormal vascular morphology.[4][5] Although GNE-495 also
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shows inhibitory activity against the related kinases MINK and TNIK, in vivo effects in the
described models have been attributed specifically to MAP4K4 inhibition.[4]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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